4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde

• IUPAC Name: 4-oxopyrido[1,2-a]pyrimidine-2-carbaldehyde
• InChI: InChI=1S/C9H6N2O2/c12-6-7-5-9(13)11-4-2-1-3-8(11)10-7/h1-6H
• InChI Key: DESJUFRHHVWGBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)C=O
• Molecular Formula: C9H6N2O2
• Molecular Weight: 174.16 g/mol

Description

4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde is a bicyclic heterocyclic compound featuring a pyrido[1,2-a]pyrimidine core with an aldehyde group at position 2 and a ketone at position 2. This structure combines aromaticity with reactive functional groups, making it a versatile intermediate in medicinal chemistry and materials science. The aldehyde moiety at C2 enables nucleophilic additions and condensations, while the ketone at C4 participates in hydrogen bonding and coordination chemistry.

Synthetic routes to this compound often involve cyclization reactions or derivatization of preformed pyrido[1,2-a]pyrimidine scaffolds. For instance, intermediate aldehydes like 2-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde can undergo substitution or hydrolysis to yield the target compound . Its applications span anticancer agent development, analgesic drug candidates, and building blocks for bis-heterocyclic systems .

Preparation Methods

Table 1: Cyclization Reactions for 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-2-Carbaldehyde Synthesis

Substrate	Reagent	Conditions	Yield (%)	Reference
2-Formamidinopyridine	α-Phenylacetyl chloride	Et₃N, DCM, 25°C	78
2-Enaminopyridine	α-Thiophenacetyl chloride	K₂CO₃, DMF, 80°C	65
2-Aminopyridine derivative	α-Naphthoyl chloride	Pyridine, reflux	72

The reaction mechanism proceeds via nucleophilic attack of the enamine nitrogen on the electrophilic carbonyl carbon of the acetyl chloride, followed by intramolecular cyclization and dehydration. Solvent choice significantly impacts reaction kinetics, with polar aprotic solvents like DMF favoring higher yields compared to dichloromethane.

Catalytic Photoredox C–H Arylation

Recent advances in photoredox catalysis have enabled direct C–H functionalization of pyrido[1,2-a]pyrimidin-4-ones, bypassing pre-functionalization steps. A notable method employs iridium-based photocatalysts (e.g., [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆) under blue LED irradiation to facilitate aryl radical formation from aryl diazonium salts. These radicals undergo regioselective addition to the C3 position of the pyrido[1,2-a]pyrimidin-4-one, followed by oxidation and rearomatization to yield 3-aryl-4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives (Figure 1).

Figure 1: Photoredox C–H Arylation Mechanism

$$\text{Photocatalyst} \xrightarrow{h\nu} \text{Excited State} \$$
\text{Aryl Diazonium Salt} \xrightarrow{} \text{Aryl Radical} + \text{N}_2 \
\text{Radical Addition to C3} \xrightarrow{} \text{Intermediate} \xrightarrow{\text{Oxidation}} \text{Product}

Conditions: CH₃CN/H₂O (4:1), RT, 12 h.

This method achieves yields up to 89% for electron-rich aryl groups, though electron-deficient substrates require longer reaction times.

Halogenation Followed by Cross-Coupling Reactions

Halogenation at the C3 position of 4-oxo-4H-pyrido[1,2-a]pyrimidine provides a versatile intermediate for further functionalization. Bromination using N-bromosuccinimide (NBS) in acetic acid at 70°C introduces a bromine atom, which subsequently participates in Suzuki-Miyaura or Heck couplings. For example, palladium-catalyzed coupling of 3-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine with phenylboronic acid yields the 3-aryl derivative in 82% yield (Table 2).

Table 2: Halogenation and Cross-Coupling Outcomes

Halogenation Reagent	Coupling Partner	Catalyst	Yield (%)
NBS	Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃	82
I₂	Vinyltriethoxysilane	Pd(OAc)₂, CuI	75

Comparative Analysis of Synthetic Methods

Table 3: Method Comparison for 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-2-Carbaldehyde Synthesis

Method	Advantages	Limitations	Typical Yield (%)
Cyclization	High regioselectivity	Requires pre-functionalized substrates	65–78
Photoredox C–H Arylation	Atom-economical, no pre-halogenation	Limited to electron-rich aryl groups	70–89
Halogenation/Cross-Coupling	Versatile substituent introduction	Multi-step process	75–82

Cyclization remains optimal for bulk synthesis, while photoredox methods offer greener alternatives with reduced step counts .

Chemical Reactions Analysis

Nucleophilic Condensation Reactions

The aldehyde group at position 2 and ketone at position 4 enable nucleophilic attacks, forming derivatives with applications in medicinal chemistry:

Reagent	Product	Conditions	Yield
Hydrazine	Pyrazolo[3,4-d]pyrido[1,2-a]pyrimidines	Reflux in ethanol, 4–5 h	55–64%
1,2-Diaminopropane	2-[(1H-Benzimidazol-2-yl)methoxy]-4H-pyrido[1,2-a]pyrimidin-4-one	Thermal cyclization, 180–200°C	64%
2-Aminothiophenol	2-[(Benzothiazol-2-yl)methoxy]-4H-pyrido[1,2-a]pyrimidin-4-one	Solvent-free heating	58%

These reactions typically proceed via nucleophilic addition followed by cyclization, forming fused heterocycles with antimicrobial potential .

Photoredox C–H Arylation

Under visible-light catalysis, the compound undergoes regioselective C3-arylation with aryl diazonium salts:

Key Features :

• Catalyst : Eosin Y disodium salt (EY-Na₂)

• Mechanism : Single-electron transfer (SET) generates heteroaryl radicals, enabling cross-coupling .

• Scope : Compatible with electron-rich/diverse aryl diazonium salts (e.g., furans, thiophenes).

• Yield Range : 45–92% .

Example Reaction :

$$\text{4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde} + \text{ArN}_2^+ \xrightarrow{\text{EY-Na}_2, \text{450 nm LED}} \text{3-Ar-substituted derivatives}$$

Cyclization and Ring Expansion

The compound participates in cyclocondensation to form extended heterocyclic systems:

a. With Triethyl Orthoformate :

• Product : Ethyl 4-oxo-4H-furo[2,3-d]pyrido[1,2-a]pyrimidine-2-carboxylate

• Conditions : DMF, 140–150°C

• Yield : 68% .

b. With Thiocarbodihydrazide :

• Product : 2-[(4-Amino-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]-4H-pyrido[1,2-a]pyrimidin-4-one

• Application : Precursor for antimalarial agents .

Knoevenagel Condensation

The aldehyde group reacts with active methylene compounds (e.g., malononitrile) under basic conditions:

Reaction Pathway :

$$\text{Aldehyde} + \text{CH}_2(\text{CN})_2 \xrightarrow{\text{piperidine}} \text{Chalcone-like enones}$$

Products : Derivatives with extended conjugation for material science applications .

Stability and Reactivity Considerations

• pH Sensitivity : Acidic conditions promote cyclization (e.g., acetic acid-mediated hydrazone formation) .

• Thermal Decomposition : Prolonged heating above 200°C leads to decarboxylation .

Comparative Analysis of Analogues

Compound	Reactivity Differences	Key Applications
2-Chloro-4-oxo analogue	Enhanced electrophilicity at C2	Antiviral lead optimization
4-Hydroxy-2-quinolones	Reduced aldehyde reactivity	Fluorescence probes

This compound’s versatility in forming nitrogen-rich heterocycles and compatibility with photoredox protocols make it invaluable for synthesizing bioactive molecules and functional materials. Further exploration of its enantioselective transformations and catalytic applications is warranted .

Scientific Research Applications

Medicinal Chemistry

The compound is recognized for its potential biological activities. Research indicates that derivatives of 4-oxo-4H-pyrido[1,2-a]pyrimidine are associated with various therapeutic effects, including:

• Antitumor Activity : These compounds have shown promise as antitumor agents, with specific derivatives exhibiting activity against multiple cancer cell lines. For instance, studies have identified certain pyrido[1,2-a]pyrimidine derivatives that target specific pathways involved in tumor growth and proliferation .
• Anti-inflammatory Properties : The compound has been linked to anti-inflammatory effects, making it a candidate for the development of new anti-inflammatory drugs .
• Antiviral and Antimicrobial Activities : Some derivatives demonstrate efficacy against viral infections and bacterial strains, indicating potential applications in treating infectious diseases .

Organic Synthesis

4-Oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde serves as a versatile building block in organic synthesis. Its applications include:

• Photoredox Catalysis : The compound has been utilized in photoredox catalysis for C–H arylation reactions. This method allows for the formation of complex organic molecules with high efficiency and selectivity. The ability to participate in these reactions expands its utility in synthesizing diverse heterocyclic compounds .
• Synthesis of Novel Heterocycles : Through various synthetic routes, including cyclocondensation reactions, 4-oxo-4H-pyrido[1,2-a]pyrimidine can be transformed into a range of novel heterocycles that possess unique chemical properties and biological activities .

Material Science

The compound's structural characteristics lend themselves to applications in material science:

• Fluorescent Materials : Several derivatives exhibit fluorescence, making them suitable for applications in sensing and labeling technologies. This property can be exploited in developing fluorescent probes for biological imaging and diagnostics .

Case Studies and Research Findings

Application Area	Findings	Source
Antitumor Activity	Derivatives showed significant activity against various cancer cell lines.	,
Anti-inflammatory Effects	Certain compounds demonstrated inhibition of inflammatory pathways in vitro.
Photoredox Catalysis	Effective in C–H arylation reactions leading to high yields of target compounds.
Fluorescent Probes	Exhibited fluorescence suitable for biological imaging applications.

Mechanism of Action

The mechanism of action of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde involves its interaction with molecular targets and pathways. For example, in anti-HIV-1 activity, the compound binds to the active site of HIV-1 integrase, chelating the Mg2+ ion through the keto oxygen atom at position 4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety . This binding inhibits the integration of viral DNA into the host genome, thereby preventing viral replication.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional diversity of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives is vast. Below is a comparative analysis of key analogs, focusing on substituent effects, molecular properties, and biological activities.

Structural and Functional Group Variations

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features	References
4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde	-CHO (C2), =O (C4)	C₉H₅N₂O₂	189.15	Reactive aldehyde for condensation; ketone enhances polarity
2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	-CHO (C3), -OH (C2), =O (C4)	C₉H₆N₂O₃	190.15	Additional hydroxyl group increases hydrogen-bonding capacity
9-methyl-4-oxo-2-thiomorpholin-4-yl-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	-CHO (C3), -S-morpholine (C2), -CH₃ (C9)	C₁₄H₁₅N₃O₂S	313.36	Thiomorpholine enhances lipophilicity; methyl group stabilizes ring
2-(4-Benzyl-piperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	-CHO (C3), -N-piperazinyl-benzyl (C2)	C₂₀H₂₀N₄O₂	348.40	Benzyl-piperazine improves solubility and receptor affinity
4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylic acid hydrochloride	-COOH (C2), =O (C4)	C₉H₆ClN₂O₃	226.62	Carboxylic acid enables salt formation; higher polarity

Substituent Effects on Reactivity

• Electron-Withdrawing Groups (EWGs) : Aldehydes and carboxylic acids at C2/C3 increase electrophilicity, facilitating nucleophilic attacks (e.g., amide formation) .
• Electron-Donating Groups (EDGs) : Methyl or methoxy substituents (e.g., 9-methyl in ) stabilize the aromatic system and reduce oxidation susceptibility.
• Heterocyclic Moieties : Piperazinyl or thiomorpholinyl groups at C2 enhance binding to biological targets (e.g., serotonin receptors) due to their conformational flexibility .

Biological Activity

4-Oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde is a heterocyclic compound that has garnered attention for its diverse biological activities. This compound features a unique pyrido-pyrimidine structure, characterized by a pyridine ring fused to a pyrimidine. Its molecular formula is C₉H₆N₂O, with a molecular weight of approximately 162.16 g/mol. The presence of both a carbonyl group (C=O) and an aldehyde functional group (-CHO) enhances its reactivity and potential biological interactions.

The compound undergoes various chemical reactions, making it a versatile building block in organic synthesis. Notably, it can participate in oxidation reactions and serve as a precursor for more complex heterocyclic compounds.

Biological Activities

Research has identified several biological activities associated with 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde, which can be summarized as follows:

• Antimicrobial Activity : This compound exhibits significant antimicrobial properties against various bacterial strains, including Escherichia coli and Staphylococcus aureus. In studies, derivatives of similar pyrido-pyrimidine structures have shown strong inhibition against these pathogens .
• Antiviral Properties : The compound has been investigated for its potential as an anti-HIV agent. It binds to the active site of HIV-1 integrase, chelating Mg²⁺ ions and inhibiting the enzyme's activity .
• Anticancer Activity : Preliminary studies suggest that 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde may exhibit cytotoxic effects against various cancer cell lines. For instance, certain derivatives have demonstrated lower IC₅₀ values compared to standard chemotherapeutic agents like doxorubicin .

The biological activity of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde is largely attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound inhibits enzymes involved in critical biological pathways. For example, its interaction with HIV integrase prevents viral replication by disrupting the integration process .
• Cell Cycle Arrest : Some studies indicate that the compound may induce cell cycle arrest in cancer cells, leading to reduced proliferation and increased apoptosis rates .

Case Studies

Several case studies have highlighted the efficacy of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde and its derivatives:

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various pyrido-pyrimidine derivatives against E. coli and S. aureus. The results indicated that compounds with specific substituents exhibited enhanced antibacterial properties compared to controls .
• Anti-HIV Activity : Research focused on the anti-HIV potential of this compound revealed that it effectively inhibited HIV replication in vitro by targeting integrase activity. The results showed significant reductions in viral load in treated cell cultures .
• Cytotoxicity Studies : In vitro assays demonstrated that 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde derivatives had varying degrees of cytotoxicity against cancer cell lines such as A549 (lung cancer) and Caco-2 (colon cancer), suggesting potential for development as anticancer agents .

Comparative Analysis

The following table summarizes key features of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde and related compounds:

Compound Name	Molecular Formula	Key Features
4-Oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde	C₉H₆N₂O	Antimicrobial, antiviral, anticancer properties
2-Chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	C₉H₅ClN₂O₂	Enhanced reactivity due to chlorine substituent
2-Morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde	C₁₃H₁₃N₃O₃	Increased solubility; potential for biological activity

Q & A

Q. How to analyze spectral discrepancies in pyrido-pyrimidine derivatives?

• Methodological Answer : $^{13}C$-NMR can resolve ambiguities in carbonyl environments (e.g., 4-oxo vs. 2-oxo groups). X-ray crystallography (e.g., CCDC 741298) confirms bond angles and disorder in aromatic systems .

Tables for Key Data

Q. Table 1: Spectral Signatures of Pyrido-Pyrimidine Derivatives

Functional Group	$^1H$-NMR (δ, ppm)	IR (cm$^{-1}$)	Source
Aromatic protons	7.38–8.59	–
NH (amide)	12.82–13.46	2877–3052
C=O (pyrimidone)	–	1689

Q. Table 2: Bioactivity Comparison

Derivative Class	Biological Activity	Assay Model	Key Finding	Source
N-Benzyl carboxamides	Analgesic	Acetic acid writhing	Uniform activity across analogs
Arylalkyl amides	Diuretic	Rat urine output	Substituent-dependent effects